Cas no 824970-39-0 (2,4,9,12-Pentadecatetraenoic acid, methyl ester, (2E,4E,9Z,12Z)-)

• Product name: 2,4,9,12-Pentadecatetraenoic acid, methyl ester, (2E,4E,9Z,12Z)-
• CAS No: 824970-39-0
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 689569
• PubChem ID: 71418279

2,4,9,12-Pentadecatetraenoic acid, methyl ester, (2E,4E,9Z,12Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4,9,12-Pentadecatetraenoic acid, methyl ester, (2E,4E,9Z,12Z)-
• methyl pentadeca-2,4,9,12-tetraenoate
• 824970-39-0
• DTXSID20837597

• Inchi： InChI=1S/C16H24O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18-2/h4-5,7-8,12-15H,3,6,9-11H2,1-2H3
• InChI Key： MKKKFYBINSDXTL-UHFFFAOYSA-N
• SMILES： CCC=CCC=CCCCC=CC=CC(=O)OC

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų